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Compound of Interest

Compound Name: 3-Ethoxyaniline

Cat. No.: B147397

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the safety protocols and
handling procedures for 3-Ethoxyaniline (CAS No. 621-33-0). The information herein is
intended to support researchers, scientists, and drug development professionals in maintaining
a safe laboratory environment. This guide consolidates critical data on physicochemical
properties, toxicity, emergency procedures, and standardized experimental methodologies.

Chemical and Physical Properties

3-Ethoxyaniline, also known as m-Phenetidine, is a dark red to light yellow liquid aromatic
amine.[1] A summary of its key physical and chemical properties is presented below for quick
reference.
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Property Value Reference
Molecular Formula CsH11NO [21[3114]
Molecular Weight 137.18 g/mol [11[2][41[5]
CAS Number 621-33-0 [2]
Appearance Dark red to light yellow liquid [11161[7]
Boiling Point 248 °C (478 °F) at 760 mmHg [1][2][8]
Density 1.032 g/mL at 25 °C [11121131181
Flash Point 113 °C (235.4 °F) - closed cup [2][3]

Solubility in Water

1to 5 mg/mL at 20 °C

(11718l

Vapor Pressure

1 mmHg at 67.2 °C (153 °F)

[1](8]

Refractive Index

n20/D 1.566

[2](3]

Hazard Identification and GHS Classification

3-Ethoxyaniline is classified as a toxic substance. The primary hazards are acute toxicity upon

ingestion, dermal contact, or inhalation, and it may cause organ damage through prolonged or

repeated exposure.[1][2]
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Hazard Class GHS Pictogram Signal Word Hazard Statement

Acute Toxicity, Oral H301: Toxic if
Danger

(Category 3) swallowed

Acute Toxicity, Dermal H311: Toxic in contact
Danger _ _

(Category 3) with skin

Acute Toxicity,

Inhalation (Category Danger H331: Toxic if inhaled

3)

Specific Target Organ H373: May cause

Toxicity, Repeated ] damage to organs
Warning

Exposure (Category
2)

through prolonged or

repeated exposure

GHS classification data sourced from multiple notifications to the ECHA C&L Inventory.[1]

Toxicology and Health Effects

Exposure to 3-Ethoxyaniline can lead to serious health consequences. It is readily absorbed

through the skin.[1] As with many aromatic amines, a principal symptom of systemic exposure

is cyanosis (blue discoloration of the blood), indicating the formation of methemoglobin, which

impairs the blood's ability to transport oxygen.[1][9]

Summary of Toxicological Information:

© 2025 BenchChem. All rights reserved.

3/11 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/3-Ethoxyaniline
https://www.benchchem.com/product/b147397?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/3-Ethoxyaniline
https://pubchem.ncbi.nlm.nih.gov/compound/3-Ethoxyaniline
https://www.sigmaaldrich.com/SG/en/sds/aldrich/p14815?userType=undefined
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147397?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Endpoint Data Reference

Category 3. Specific LD50
data for rats are not readily
available in cited literature for
Acute Oral Toxicity 3-Ethoxyaniline. For the [9][10]
related isomer, 4-
Ethoxyaniline, the LD50 (Oral,
Rat) is 540 mg/kg.

o Category 3. Specific LD50
Acute Dermal Toxicity ) [10]
data are not available.

) o Category 3. Specific LC50
Acute Inhalation Toxicity ) [10]
data are not available.

Cyanosis, hypothermia,
headache, drowsiness,

Symptoms of Exposure vomiting, and nephritis (kidney  [1][8]
inflammation). May cause

irritation to the alimentary tract.

May cause damage to organs
_ through prolonged or repeated
Chronic Effects [11[7]
exposure. Danger of

cumulative effects.

No component of this product

at levels greater than or equal

Carcinogenicity to 0.1% is identified as a 9]
carcinogen by IARC, ACGIH,
NTP, or OSHA.
o Mutation data has been
Mutagenicity [7]
reported.

Occupational Exposure Limits (OELS): As of the date of this document, no specific occupational
exposure limits (OELS) have been established for 3-Ethoxyaniline by major regulatory bodies
such as OSHA, NIOSH, or ACGIH.[9] It is imperative to handle this substance with engineering
controls and personal protective equipment sufficient to minimize all routes of exposure.
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Safe Handling and Storage Workflow

Proper handling and storage are critical to minimize the risks associated with 3-Ethoxyaniline.
The following diagram outlines the logical workflow from receipt of the chemical to its disposal.

Workflow for Safe Handling of 3-Ethoxyaniline

cccccccc

Click to download full resolution via product page

Caption: Logical workflow for the procurement, storage, handling, and disposal of 3-
Ethoxyaniline.

Handling Precautions

e Engineering Controls: Always handle 3-Ethoxyaniline in a well-ventilated area, preferably

within a chemical fume hood.[9] Facilities must be equipped with an eyewash fountain and
safety shower.
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» Personal Protective Equipment (PPE):

(¢]

Eye/Face Protection: Wear chemical safety goggles or a face shield conforming to EN166.

[2]

o Hand Protection: Wear suitable chemical-resistant gloves. Dispose of contaminated gloves
after use in accordance with good laboratory practices.

o Skin and Body Protection: Wear appropriate protective clothing to prevent skin exposure.

o Respiratory Protection: If engineering controls are insufficient, use a respirator with a
suitable filter for organic gases and vapors (e.g., type ABEK, EN14387).[2]

e Hygiene: Avoid contact with skin, eyes, and clothing. Wash hands thoroughly after handling.
Do not eat, drink, or smoke in the laboratory area.

Storage Conditions

» Store in a tightly closed container in a cool, dry, and well-ventilated area away from
incompatible substances.[9]

e Protect from light and air; storage under an inert atmosphere is recommended.[4][7]
o Keep away from sources of ignition, heat, flames, and sparks.[1]

e Incompatible Materials: Strong oxidizing agents, acids, acid chlorides, acid anhydrides,
isocyanates, and peroxides.[1][4][7][8]

Emergency Procedures
First Aid Measures

Immediate medical attention is crucial in case of exposure.

 Ingestion: DO NOT induce vomiting. If the victim is conscious and not convulsing, give 1 or 2
glasses of water to dilute the chemical and IMMEDIATELY call a hospital or poison control
center.[1]
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 Inhalation: IMMEDIATELY move the exposed person to fresh air. If breathing is difficult or
has stopped, provide artificial respiration. Seek immediate medical attention.[1]

» Skin Contact: IMMEDIATELY flood the affected skin with large amounts of water while
removing and isolating all contaminated clothing. Gently wash the affected area thoroughly
with soap and water. Seek immediate medical attention.[1]

o Eye Contact: First, check for and remove any contact lenses. IMMEDIATELY flush eyes with
running water or normal saline solution for 20 to 30 minutes. Do not put any ointments or oils
in the eyes without specific instructions from a physician. Transport the victim to a hospital
immediately, even if no symptoms develop.[1]

Fire-Fighting Measures

» Extinguishing Media: Use a dry chemical, carbon dioxide, or Halon extinguisher to control
fires involving this material.[1]

o Fire Hazards: The chemical is probably combustible.[1][7][8] When heated to decomposition,
it emits toxic fumes of nitrogen oxides (NOXx).[7]

e Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
and full protective gear.[1]

Accidental Release Measures

» Personal Precautions: Evacuate personnel from the area. Remove all sources of ignition.
Ensure adequate ventilation. Do not touch spilled material. Wear appropriate PPE as
described in Section 4.1.

o Environmental Precautions: Prevent the chemical from entering drains or waterways.

e Containment and Cleanup: For small spills, use absorbent paper to pick up the liquid. Seal
contaminated materials in a vapor-tight plastic bag for disposal. Wash the contaminated
surface with ethanol followed by a soap and water solution.[1][8]

« |solation: Isolate the spill or leak area in all directions for at least 50 meters (150 feet) for
liquids.[1][8]
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Experimental Protocols for Safety Data
Determination

The safety data presented in this guide are determined using standardized, internationally
recognized experimental protocols. Below are summaries of the methodologies relevant to 3-
Ethoxyaniline.

Acute Toxicity Testing

The GHS classifications for acute toxicity are derived from studies conducted according to
OECD (Organisation for Economic Co-operation and Development) guidelines. These methods
are designed to assess the adverse effects of a substance after a single exposure.

o OECD 423: Acute Oral Toxicity - Acute Toxic Class Method:

o Principle: This is a stepwise procedure using a small number of animals (typically 3 female
rats per step). It uses predefined doses (e.g., 5, 50, 300, 2000 mg/kg). The outcome of
one step (mortality or survival) determines the dose for the next step.

o Methodology: The substance is administered by gavage. Animals are observed for at least
14 days for signs of toxicity and mortality. The results allow the substance to be assigned
to a GHS toxicity category rather than calculating a precise LD50 value.

o OECD 402: Acute Dermal Toxicity:
o Principle: This test assesses toxicity following a single dermal application.

o Methodology: The test substance is applied to a shaved area of the skin (approximately
10% of the body surface) of the test animal (e.g., rat or rabbit). The area is covered with a
porous gauze dressing for a 24-hour exposure period. Animals are observed for 14 days
for signs of toxicity and mortality. A limit test at a high dose (e.g., 2000 mg/kg) can be
performed initially to determine if the substance has low toxicity.

o OECD 403: Acute Inhalation Toxicity:

o Principle: This guideline evaluates the health hazards from short-term exposure to an
airborne substance.
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o Methodology: Animals (typically rats) are exposed for a defined period (usually 4 hours) to
the test substance as a gas, vapor, or aerosol in an inhalation chamber. A series of
concentrations are tested to determine the median lethal concentration (LC50). Animals
are observed for at least 14 days post-exposure.

Flash Point Determination

e ASTM D93: Standard Test Methods for Flash Point by Pensky-Martens Closed Cup Tester:

o Principle: This method determines the lowest temperature at which the application of an
ignition source causes the vapors of a liquid specimen to ignite under controlled
conditions. The "closed cup" method simulates conditions in a closed container.

o Methodology: A brass test cup is filled with a specified amount of the sample and heated
at a controlled rate while being stirred. An ignition source (a small flame) is periodically
directed into the cup. The flash point is the temperature at which a flash appears on the
surface of the liquid. This method is suitable for liquids with flash points between 40 °C
and 370 °C.

Boiling Point Determination
o OECD 103: Boiling Point:

o Principle: This guideline describes several methods for determining the temperature at
which a liquid's vapor pressure equals standard atmospheric pressure.

o Methodology: Common methods include:

» Ebulliometer: An apparatus that measures the boiling point of a liquid by measuring the
temperature of the vapor-liquid equilibrium.

» Dynamic Method: The liquid is heated in an apparatus, and the pressure is varied until
boiling is observed. The temperature and pressure are recorded.

» Distillation Method: The substance is distilled, and the temperature of the vapor is
measured as it condenses. This is suitable for determining the boiling range of mixtures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://lwww.benchchem.com/product/b147397#3-ethoxyaniline-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 11/11 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147397?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

